Ethyl 3-(2,6-difluoro-4-methoxyphenyl)propanoate

• Molecular Formula: C12H14F2O3
• Molecular Weight: 244.23 g/mol
• IUPAC Name: ethyl 3-(2,6-difluoro-4-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H14F2O3/c1-3-17-12(15)5-4-9-10(13)6-8(16-2)7-11(9)14/h6-7H,3-5H2,1-2H3
• InChI Key: UMHYFUOANRRWLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(C=C(C=C1F)OC)F

Description

Ethyl 3-(2,6-difluoro-4-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H14F2O3 and its molecular weight is 244.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl(2E)-3-(2,6-difluoro-4-methoxyphenyl)acrylate (1.1 g, 4.54 mmol) was dissolved in a mixed solvent of tetrahydrofuran (30 mL) and ethanol (30 mL), 10% palladium-carbon (0.30 g) was added and the mixture was stirred under a hydrogen atmosphere at room temperature for 5 hr. The catalyst was filtered off, and the obtained filtrate was concentrated to give the title compound (1.17 g, yield 100%) as a colorless oil.

Synthesis routes and methods II

Procedure details

A solution of ethyl diethylphosphonoacetate (2.34 g, 10.4 mmol) and 60% sodium hydride (0.38 g, 9.50 mmol) in tetrahydrofuran (40 ml) was stirred under ice-cooling for 10 min. 2,6-Difluoro-4-methoxybenzaldehyde (1.5 g, 8.71 mmol) was added, and the mixture was stirred while elevating the temperature to room temperature for 4 hrs. The reaction solution was diluted with ethyl acetate, washed successively with aqueous citric acid solution, water and aqueous sodium chloride solution, dried over magnesium sulfate, and concentrated under reduced pressure. The obtained residue was subjected to silica gel chromatography (ethyl acetate:hexane=1:10-1:5), and then subjected to catalytic reduction in the same manner as in Reference Example 172 to give the title compound (1.17 g) as a colorless oil. yield 52%. MS 245.0 (MH+).